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Compound of Interest

Compound Name: 7-Dehydrocholesterol acetate

Cat. No.: B109800

A Technical Guide to 7-Dehydrocholesterol
Acetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 7-Dehydrocholesterol acetate, a key
intermediate in the biosynthesis of cholesterol and the synthesis of Vitamin D3. This document
outlines its chemical properties, synthesis, and its role in critical biological pathways, offering
valuable information for professionals in research and drug development.

Core Chemical and Physical Properties

7-Dehydrocholesterol acetate, also known by its synonyms 7-Dehydrocholesteryl acetate and
3B-Acetoxychoesta-5,7-diene, is a sterol derivative.[1] It serves as a crucial building block and
intermediate in the organic synthesis of various lipids and steroids.[2]

Data Summary

The fundamental quantitative data for 7-Dehydrocholesterol acetate is summarized in the
table below for quick reference.
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Property Value Source
Molecular Formula C29H4602 [11[3]
Molecular Weight 426.67 g/mol [2][3]
CAS Number 1059-86-5 [11[3]
Appearance White to off-white crystals [2]
Melting Point 129.5°C [4]

Chloroform (Slightly), Ethyl
Solubility .( ohtly) Y [4]
Acetate (Slightly)

N Store at -20°C, protect from
Storage Conditions ] ) [4]
light, under nitrogen

Role in Cholesterol Biosynthesis

7-Dehydrocholesterol acetate is the acetylated form of 7-Dehydrocholesterol (7-DHC). 7-
DHC is the immediate precursor to cholesterol in the Kandutsch-Russell pathway of cholesterol
biosynthesis.[5][6] The enzyme 7-dehydrocholesterol reductase (DHCR7) catalyzes the
reduction of the C7-C8 double bond of 7-DHC to form cholesterol.[5]

Mutations in the DHCR7 gene can lead to the accumulation of 7-DHC, causing the
neurodevelopmental disorder Smith-Lemli-Opitz syndrome.[5][6] Consequently, inhibitors of
DHCRY7 are utilized in research to create animal models of this syndrome.[7]

Below is a diagram illustrating the final step of cholesterol biosynthesis involving 7-
Dehydrocholesterol.
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Caption: Final step of cholesterol biosynthesis.

Experimental Protocols

The following sections detail methodologies for the synthesis and conversion of 7-
Dehydrocholesterol acetate.

A common method for preparing 7-dehydrocholesterol involves the protection of the hydroxyl
group of cholesterol as an acetate, followed by a series of reactions.[8] A generalized workflow

is presented below.

7-Dehydrocholesterol Acetate

Le i) Prqtectlon Cholesteryl Acetate Allylic Bromination 7-Bromo Cholesteryl Acetate Dehydrobromination
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Caption: Synthesis workflow of 7-Dehydrocholesterol Acetate.
Detailed Methodology:

Esterification (Hydroxyl Protection): Cholesterol is reacted with an acylating agent, such as
benzoyl chloride, to protect the 3-hydroxyl group.[9]

Bromination: The resulting cholesterol ester undergoes bromination, often using N-
bromosuccinimide (NBS), to introduce a bromine atom at the 7-position.[9]

Dehydrobromination: The 7-bromo cholesteryl ester is then treated with a base, such as
pyridine, to eliminate hydrogen bromide, forming the 5,7-diene system of 7-
dehydrocholesterol acetate.[9]

7-Dehydrocholesterol acetate can be converted to 7-Dehydrocholesterol through
saponification.[10]

Detailed Methodology:

The crude 7-Dehydrocholesterol acetate is dissolved in toluene at room temperature (28-
30°C).[10]

A solution of sodium hydroxide in a mixture of water and methanol is added to the reaction
mass.[10]

The mixture is heated to 55-70°C for 2-4 hours, or until thin-layer chromatography (TLC) and
high-performance liquid chromatography (HPLC) analysis indicate the absence of the
starting material.[10][11]

After the reaction is complete, the mixture is cooled to room temperature.[10]

The product is then purified through a series of washes, typically with water and a saturated
salt solution.[10]

Applications in Drug Development and Research

7-Dehydrocholesterol acetate and its derivatives are pivotal in several areas of research and
development:
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Vitamin D Synthesis: 7-Dehydrocholesterol is the provitamin D3, which upon exposure to
ultraviolet light, is converted to vitamin D3.[5][6] The synthesis of vitamin D3 and its analogs
often involves 7-Dehydrocholesterol acetate as a key intermediate.

Study of Metabolic Disorders: As the direct precursor to cholesterol, inhibitors of the enzyme
DHCRY7 that cause an accumulation of 7-dehydrocholesterol are used to study Smith-Lemli-
Opitz Syndrome.[12][13]

Antiviral Research: Recent studies suggest that inhibitors of DHCR7 and the resulting
increase in cellular 7-dehydrocholesterol may have potential as viral therapeutics.[12][14]

Organic Synthesis: It serves as a versatile building block for the synthesis of other complex
steroids and lipids.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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